Cas no 1416440-11-3 (Ethyl 4-chloro-7-isopropylpyrrolo[2,1-F][1,2,4]triazine-5-carboxylate)

Ethyl 4-chloro-7-isopropylpyrrolo[2,1-F][1,2,4]triazine-5-carboxylate structure
1416440-11-3 structure
Product Name:Ethyl 4-chloro-7-isopropylpyrrolo[2,1-F][1,2,4]triazine-5-carboxylate
CAS No:1416440-11-3
MF:C12H14ClN3O2
MW:267.711461544037
CID:4816376
Update Time:2023-08-19

Ethyl 4-chloro-7-isopropylpyrrolo[2,1-F][1,2,4]triazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 4-CHLORO-7-ISOPROPYLPYRROLO[2,1-F][1,2,4]TRIAZINE-5-CARBOXYLATE
    • Ethyl 4-chloro-7-isopropylpyrrolo[2,1-F][1,2,4]triazine-5-carboxylate
    • Inchi: 1S/C12H14ClN3O2/c1-4-18-12(17)8-5-9(7(2)3)16-10(8)11(13)14-6-15-16/h5-7H,4H2,1-3H3
    • InChI Key: TYZISHXGSOPANC-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C(=O)OCC)C=C(C(C)C)N2N=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 314
  • XLogP3: 2.8
  • Topological Polar Surface Area: 56.5

Ethyl 4-chloro-7-isopropylpyrrolo[2,1-F][1,2,4]triazine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM503511-1g
Ethyl4-chloro-7-isopropylpyrrolo[2,1-f][1,2,4]triazine-5-carboxylate
1416440-11-3 97%
1g
$838 2022-06-13
Alichem
A109009689-1g
Ethyl 4-chloro-7-isopropylpyrrolo[2,1-f][1,2,4]triazine-5-carboxylate
1416440-11-3 95%
1g
$845.00 2022-04-02

Ethyl 4-chloro-7-isopropylpyrrolo[2,1-F][1,2,4]triazine-5-carboxylate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.